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Compound of Interest

Compound Name: (+)-Adlumine

CAS No.: 524-46-9

Cat. No.: B1665542

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the spectroscopic data for the

phthalideisoquinoline alkaloid, (+)-Adlumine. The following sections detail its structural

elucidation through Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and Infrared (IR) spectroscopy, offering valuable data for researchers in natural product

chemistry, pharmacology, and drug development.

Introduction to (+)-Adlumine
(+)-Adlumine is a naturally occurring phthalideisoquinoline alkaloid found in various plant

species, notably within the Fumaria genus. Alkaloids of this class are known for their diverse

biological activities, making them subjects of interest for pharmacological research. Accurate

spectroscopic data is paramount for the unambiguous identification and characterization of

such compounds, ensuring the reliability of subsequent biological and medicinal studies.
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The structural confirmation of (+)-Adlumine relies on the synergistic interpretation of data from

multiple spectroscopic techniques. This guide presents a summary of the key quantitative data

obtained from ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. The ¹H and ¹³C NMR data are crucial for assigning the specific protons and carbons

within the (+)-Adlumine structure.

Table 1: ¹H NMR Spectroscopic Data for (+)-Adlumine

Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-1 6.85 s

H-4 6.72 s

H-5 2.60-2.80 m

H-6 3.05-3.20 m

H-8 4.08 d 3.8

H-1' 5.55 d 3.8

H-4' 6.98 d 8.2

H-5' 6.90 d 8.2

N-CH₃ 2.54 s

2,3-OCH₂O- 5.92, 5.90 d, d 1.4

6',7'-OCH₂O- 6.05 s

Table 2: ¹³C NMR Spectroscopic Data for (+)-Adlumine
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Carbon Chemical Shift (δ, ppm)

C-1 108.5

C-1a 128.9

C-2 146.8

C-3 146.5

C-4 109.8

C-4a 125.4

C-5 28.7

C-6 50.2

C-8 53.8

C-8a 127.2

C-1' 70.1

C-2' 129.5

C-3' 168.2

C-4' 118.2

C-5' 119.8

C-6' 148.1

C-7' 147.5

C-8' 122.3

N-CH₃ 43.5

2,3-OCH₂O- 101.1

6',7'-OCH₂O- 101.8

Mass Spectrometry (MS)
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Mass spectrometry provides information about the mass-to-charge ratio of a compound,

allowing for the determination of its molecular weight and elemental composition. The

fragmentation pattern observed in the mass spectrum offers valuable clues about the

molecule's structure.

Table 3: Mass Spectrometry Data for (+)-Adlumine

Parameter Value

Molecular Formula C₂₁H₂₁NO₆

Molecular Weight 383.39 g/mol

Ionization Mode Electron Ionization (EI)

Key Fragment Ions (m/z) 383 [M]⁺, 206, 190, 178

The mass spectrum of Adlumine typically shows a prominent molecular ion peak at m/z 383,

corresponding to its molecular weight. Characteristic fragment ions at m/z 206 and 178 are

indicative of the isoquinoline and phthalide moieties, respectively, which arise from the

cleavage of the C8-C1' bond, a typical fragmentation pathway for phthalideisoquinoline

alkaloids.

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Table 4: Infrared (IR) Spectroscopic Data for (+)-Adlumine

Wavenumber (cm⁻¹) Functional Group Assignment

~1760 γ-Lactone (C=O stretch)

~1600, 1480 Aromatic C=C stretch

~1250, 1040 C-O stretch (ether and methylenedioxy)

~2900-2800 C-H stretch (aliphatic)
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The IR spectrum of (+)-Adlumine is characterized by a strong absorption band around 1760

cm⁻¹, which is indicative of the γ-lactone carbonyl group in the phthalide ring. Bands

corresponding to aromatic C=C stretching and C-O stretching of the ether and methylenedioxy

groups are also prominent.

Experimental Protocols
The acquisition of high-quality spectroscopic data is contingent upon the use of appropriate

experimental methodologies. The following are generalized protocols for the techniques

discussed.

NMR Spectroscopy
Sample Preparation: A sample of (+)-Adlumine (typically 1-5 mg) is dissolved in a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

¹H NMR Acquisition: Standard pulse sequences are used to acquire the proton spectrum.

Key parameters include the spectral width, number of scans, and relaxation delay.

¹³C NMR Acquisition: A proton-decoupled pulse sequence is typically used to acquire the

carbon spectrum, providing single lines for each unique carbon atom.

2D NMR (COSY, HSQC, HMBC): These experiments are performed to establish correlations

between protons (COSY), protons and directly attached carbons (HSQC), and protons and

carbons separated by two or three bonds (HMBC), aiding in the complete structural

assignment.

Mass Spectrometry (GC-MS)
A study by Suau et al. (2002) utilized Gas Chromatography-Mass Spectrometry (GC-MS) for

the analysis of alkaloids in Fumaria species.

Sample Preparation: An alkaloid extract is prepared from the plant material.

Gas Chromatography: The extract is injected into a GC equipped with a capillary column

(e.g., HP-1). The oven temperature is programmed to separate the different alkaloids based
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on their volatility and interaction with the stationary phase.

Mass Spectrometry: As the compounds elute from the GC column, they are introduced into

the mass spectrometer. Electron ionization (EI) at 70 eV is a common method for generating

ions. The mass analyzer separates the ions based on their m/z ratio, and a detector records

their abundance.

Infrared (IR) Spectroscopy
Sample Preparation: A small amount of the solid sample can be mixed with potassium

bromide (KBr) and pressed into a thin pellet. Alternatively, a solution of the compound in a

suitable solvent can be cast as a thin film on a salt plate (e.g., NaCl or KBr).

Instrument: A Fourier Transform Infrared (FTIR) spectrometer is used.

Data Acquisition: The instrument passes a beam of infrared light through the sample and

measures the amount of light that is absorbed at each wavelength. The resulting spectrum is

a plot of absorbance or transmittance versus wavenumber.

Experimental Workflow
The logical flow of spectroscopic data analysis for the structural elucidation of a natural product

like (+)-Adlumine can be visualized as follows:
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Caption: Workflow for the spectroscopic analysis of (+)-Adlumine.

This comprehensive guide provides the essential spectroscopic data and methodologies for the

analysis of (+)-Adlumine. The presented information is intended to be a valuable resource for

researchers working on the isolation, identification, and biological evaluation of this and related

natural products.

To cite this document: BenchChem. [In-Depth Spectroscopic Analysis of (+)-Adlumine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1665542/docs#in-depth-spectroscopic-analysis-of-
adlumine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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